2-Methoxyethyl 6-bromo-5-[(2-fluorophenyl)methoxy]-2-methyl-1-benzofuran-3-carboxylate

• IUPAC Name: 2-methoxyethyl 6-bromo-5-[(2-fluorophenyl)methoxy]-2-methyl-1-benzofuran-3-carboxylate
• InChI: InChI=1S/C20H18BrFO5/c1-12-19(20(23)25-8-7-24-2)14-9-18(15(21)10-17(14)27-12)26-11-13-5-3-4-6-16(13)22/h3-6,9-10H,7-8,11H2,1-2H3
• InChI Key: HLLAQPTUVAYYGB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=CC(=C(C=C2O1)Br)OCC3=CC=CC=C3F)C(=O)OCCOC
• Molecular Formula: C20H18BrFO5
• Molecular Weight: 437.3 g/mol

Description

Physical And Chemical Properties Analysis

The compound has a molecular weight of 343.17 g/mol. It has a complexity of 338 and a topological polar surface area of 57.9 Ų. It has 0 hydrogen bond donors, 5 hydrogen bond acceptors, and 6 rotatable bonds.

Scientific Research Applications

Benzofurans in Drug Discovery and Development

• Pharmacological Properties and Toxicology of Benzofurans : Benzofurans are part of the new psychoactive substances (NPS) that have been identified in the illicit drug market. Despite perceived medium to low risk by users, these substances can pose serious health risks. The clinical effects of benzofurans are comparable with common illicit drugs like amphetamine and MDMA, suggesting their potential for therapeutic use if the toxicity can be managed. Research emphasizes the importance of understanding the health risks and pharmacokinetics of benzofurans for safer therapeutic applications (Nugteren-van Lonkhuyzen et al., 2015).

• Synthesis and Applications of Fluorinated Compounds : The synthesis of fluorinated compounds, such as 2-Fluoro-4-bromobiphenyl, demonstrates the utility of fluorinated benzofurans and biphenyls in medicinal chemistry. These compounds are key intermediates for manufacturing pharmaceuticals like flurbiprofen. Innovations in their synthesis could enhance the production of medically relevant benzofurans (Qiu et al., 2009).

• Benzofuran as Antimicrobial Agents : Benzofuran derivatives have shown significant potential as antimicrobial agents. Their unique structural features and broad biological activities make them attractive candidates for drug discovery, particularly in developing new antimicrobial therapies. Some benzofuran derivatives, like psoralen, have already been used in treating skin diseases, highlighting the therapeutic potential of benzofuran compounds in addressing microbial diseases (Hiremathad et al., 2015).

Potential for Alternative Medicine

• Osthole and Benzofurans in Alternative Medicine : The compound osthole, found in several medicinal plants, exhibits multiple pharmacological actions, including neuroprotective, osteogenic, and immunomodulatory activities. This review of osthole's bioactivities suggests the potential for benzofuran derivatives in alternative medicine, showcasing their wide range of beneficial effects and highlighting the importance of further exploration into their mechanisms of action (Zhang et al., 2015).